Cas no 16676-87-2 (1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)-)

• Product Name: 1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)-
• CAS No: 16676-87-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 158296
• PubChem ID: 5492997
• Update Time: 2025-04-19

1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,8-hydroxy-4-methyl-2-(phenylmethyl)-
• 2-benzyl-8-hydroxy-4-methylphthalazin-1-one
• BRN 1586650
• DTXSID90168183
• 1(2H)-Phthalazinone, 2-benzyl-8-hydroxy-4-methyl-
• 2-Benzyl-8-hydroxy-4-methyl-1(2H)-phthalazinone
• 16676-87-2

• Inchi： 1S/C16H14N2O2/c1-11-13-8-5-9-14(19)15(13)16(20)18(17-11)10-12-6-3-2-4-7-12/h2-9,19H,10H2,1H3
• InChI Key： UONGKPROLHLAKO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C)=NN1CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.24
• Boiling Point: 472.4°Cat760mmHg
• Flash Point: 239.5°C
• Refractive Index: 1.641
• PSA: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines